Cas no 5564-73-8 (1-(Dimethoxymethyl)pyrrolidine)

• Product Name: 1-(Dimethoxymethyl)pyrrolidine
• CAS No: 5564-73-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD00046090
• CID: 944256
• PubChem ID: 13127072
• Update Time: 2025-06-23

1-(Dimethoxymethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(Dimethoxymethyl)pyrrolidine
• 1-dimethoxymethyl-pyrrolidine
• N-(dimethoxymethyl)pyrrolidine
• N,N-tetramethylene-formamide dimethyl acetal
• N-formylpyrrolidine dimethylacetal
• Pyrrolidine,1-(dimethoxymethyl)
• 5564-73-8
• DTXSID70520164
• G47180
• EN300-6494555
• A870143
• AKOS006275097
• 1-dimethoxymethyl-pyrrolidine; N-formylpyrrolidine dimethylacetal;
• SCHEMBL1276850

• MDL： MFCD00046090
• Inchi： 1S/C7H15NO2/c1-9-7(10-2)8-5-3-4-6-8/h7H,3-6H2,1-2H3
• InChI Key： BCMOEKZVKFIWCA-UHFFFAOYSA-N
• SMILES： O(C)C(N1CCCC1)OC

Computed Properties

• Exact Mass: 145.11000
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 87.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.70000
• LogP: 0.59650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Orthocarboxylic acid derivatives Carboxylic acid amide acetals

Additional information on 1-(Dimethoxymethyl)pyrrolidine

1-(Dimethoxymethyl)pyrrolidine: A Comprehensive Overview

1-(Dimethoxymethyl)pyrrolidine, also known by its CAS number 5564-73-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidine, a five-membered saturated heterocyclic amine, with a dimethoxymethyl substituent attached to the nitrogen atom. The structure of 1-(Dimethoxymethyl)pyrrolidine makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

The synthesis of 1-(Dimethoxymethyl)pyrrolidine typically involves the reaction of pyrrolidine with formaldehyde and methanol under basic conditions. This reaction is a classic example of alkylation, where the nucleophilic nitrogen atom in pyrrolidine attacks an electrophilic carbon in formaldehyde, followed by methylation to form the dimethoxy group. The resulting compound is characterized by its amine functionality and the electron-donating dimethoxy substituent, which imparts unique electronic and steric properties to the molecule.

Recent studies have explored the role of 1-(Dimethoxymethyl)pyrrolidine in various chemical transformations. For instance, researchers have investigated its use as a catalyst in asymmetric synthesis, leveraging its ability to induce chirality in reactions. Additionally, the compound has been employed as a building block in the construction of complex molecules, such as bioactive agents and polymer precursors. Its versatility stems from the combination of its amine functionality and the bulky dimethoxy group, which can participate in hydrogen bonding and other non-covalent interactions.

In the pharmaceutical industry, 1-(Dimethoxymethyl)pyrrolidine has been studied for its potential as a drug delivery agent. Its ability to form stable complexes with drugs through hydrogen bonding has made it a candidate for designing drug delivery systems that enhance bioavailability and reduce side effects. Furthermore, recent research has focused on its role as an intermediate in the synthesis of peptide analogs and other bioactive molecules.

The environmental impact of 1-(Dimethoxymethyl)pyrrolidine has also been a topic of interest. Studies have shown that it is biodegradable under certain conditions, making it a more sustainable alternative to other synthetic compounds. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 1-(Dimethoxymethyl)pyrrolidine, CAS number 5564-73-8, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and potential for further innovation make it an important molecule to watch in the coming years.